2-(5-Bromo-2-fluoro-phenyl)-1H-benzoimidazole

• Molecular Formula: C13H8BrFN2
• Molecular Weight: 291.12 g/mol
• IUPAC Name: 2-(5-bromo-2-fluorophenyl)-1H-benzimidazole
• InChI: InChI=1S/C13H8BrFN2/c14-8-5-6-10(15)9(7-8)13-16-11-3-1-2-4-12(11)17-13/h1-7H,(H,16,17)
• InChI Key: FWZMXDJHLREKPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=C3)Br)F

Description

2-(5-Bromo-2-fluoro-phenyl)-1H-benzoimidazole is a useful research compound. Its molecular formula is C13H8BrFN2 and its molecular weight is 291.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N-(2-amino-phenyl)-5-bromo-2-fluoro-benzamide (5.64 g, 18.3 mmol) in acetic acid (20 mL) was heated at 60° C. After 30 min, the suspension became a solution and it was left overnight. The solvent was removed under reduced pressure and residue was triturated with DCM (10 mL) and filtered off. The precipitate was washed with DCM (3×10 mL) and dried to afford 4.76 g of the title compound (89%).